molecular formula C12H12O4 B8723464 Ethyl 5-hydroxy-3-methyl-1-benzofuran-2-carboxylate CAS No. 82039-85-8

Ethyl 5-hydroxy-3-methyl-1-benzofuran-2-carboxylate

Cat. No.: B8723464
CAS No.: 82039-85-8
M. Wt: 220.22 g/mol
InChI Key: JZGXOINLYSNIPI-UHFFFAOYSA-N
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Description

Ethyl 5-hydroxy-3-methyl-1-benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

82039-85-8

Molecular Formula

C12H12O4

Molecular Weight

220.22 g/mol

IUPAC Name

ethyl 5-hydroxy-3-methyl-1-benzofuran-2-carboxylate

InChI

InChI=1S/C12H12O4/c1-3-15-12(14)11-7(2)9-6-8(13)4-5-10(9)16-11/h4-6,13H,3H2,1-2H3

InChI Key

JZGXOINLYSNIPI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-methyl-5-methoxybenzofuran carboxylate (8.53 mmol) was dissolved in dichloromethane (10 ml) and a 1.0 M solution of boron tribromide methyl sulphide complex in dichloromethane (25.59 mmol) was added. The mixture was heated at reflux over night. The solvent was evaporated under vacuo and the residue purified by flash chromatography to obtain ethyl 3-methyl-5-hydroxybenzofuran carboxylate as a white solid.
Quantity
8.53 mmol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
25.59 mmol
Type
solvent
Reaction Step Two

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